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Compound of Interest

Compound Name: 3-Methyl-2-pentanone

Cat. No.: B1360105

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and hazards associated with
3-Methyl-2-pentanone (CAS No. 565-61-7). The information is intended to equip researchers,
scientists, and professionals in drug development with the necessary knowledge to handle this
chemical safely. This document summarizes key chemical and physical properties, toxicological
data, safety procedures, and experimental protocols relevant to hazard assessment.

Chemical and Physical Properties

3-Methyl-2-pentanone, also known as methyl sec-butyl ketone, is a colorless liquid with a
characteristic peppermint-like odor.[1] It is primarily used as a solvent and an intermediate in
the synthesis of pharmaceuticals.[2] A summary of its key physical and chemical properties is
presented in Table 1.
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Property Value Reference
Molecular Formula CeH120 [1]
Molecular Weight 100.16 g/mol [3114]
Appearance Colorless liquid [1]
Odor Peppermint-like [1]
Boiling Point 116-118 °C [1][3]
Melting Point -83°C [1]
Flash Point 12 °C (53.6 °F) - closed cup [31[5]
Density 0.815 g/mL at 25 °C [3]
Solubility in Water 2.26 wt % at 20 °C [1]
Vapor Pressure 11.6 mmHg [61[7]

Flammability and Explosive Properties

3-Methyl-2-pentanone is a highly flammable liquid and vapor, as indicated by its GHS
classification (H225).[4][8] Its low flash point of 12 °C signifies a significant fire hazard at
ambient temperatures.[3][5] Vapors can form explosive mixtures with air.[9]

Hazard Parameter Value Reference
GHS Classification Flammable Liquid, Category 2 [41[8]
H225: Highly flammable liquid
Hazard Statement [41[8]
and vapor
Flash Point 12 °C (53.6 °F) - closed cup [315]

Toxicological Data

Comprehensive toxicological data for 3-Methyl-2-pentanone is limited. Safety data sheets
often state that the toxicological properties have not been thoroughly investigated.[9] In such
cases, data from structurally similar compounds are often used for initial hazard assessment. 4-
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Methyl-2-pentanone (CAS No. 108-10-1), also known as methyl isobutyl ketone (MIBK), is a
close structural isomer and is often cited as a surrogate for toxicological evaluation.[10] The
acute toxicity data for 4-Methyl-2-pentanone is summarized in Table 3.

Toxicity

Endpoint Species Route Value Reference
LD50 Rat Oral 2080 mg/kg [2][11]
LD50 Rabbit Dermal > 16,000 mg/kg [2][11]
LC50 Rat Inhalation > 8.2 mg/L (4 h) [2]

Health Hazards
Inhalation

Inhalation of 3-Methyl-2-pentanone vapors may cause respiratory tract irritation.[12] High
concentrations can lead to central nervous system depression, with symptoms including
headache, dizziness, drowsiness, and incoordination.[13]

Skin Contact

The substance is irritating to the skin.[14] Prolonged or repeated contact may cause defatting
of the skin, leading to dryness and cracking.[12]

Eye Contact

Direct contact with the liquid or high concentrations of vapor can cause eye irritation.[14]

Ingestion

Ingestion may cause gastrointestinal irritation.[12] While specific data is lacking for 3-Methyl-2-
pentanone, ingestion of similar ketones can lead to systemic effects.

Exposure Controls and Personal Protection

To minimize exposure and ensure safety, the following personal protective equipment (PPE)
and engineering controls should be utilized.
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Control Measure

Recommendation

Reference

Engineering Controls

Work in a well-ventilated area,
preferably in a chemical fume
hood. Use explosion-proof

ventilation equipment.

[51014]

Eye/Face Protection

Wear tightly fitting safety

goggles or a face shield.

[31014]

Skin Protection

Wear chemical-resistant
gloves (e.g., nitrile rubber) and

protective clothing.

[31(14]

Respiratory Protection

If ventilation is inadequate, use
a NIOSH-approved respirator
with an organic vapor

cartridge.

[3]

Handling, Storage, and First Aid
Handling and Storage

o Keep away from heat, sparks, open flames, and other ignition sources.[8]

e Ground and bond containers and receiving equipment to prevent static discharge.[3]

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][14]

e Avoid contact with skin, eyes, and clothing.[14]

First-Aid Measures
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Exposure Route First-Aid Procedure Reference

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [1][14]
oxygen. Seek medical

attention if symptoms persist.

Immediately remove
contaminated clothing. Wash
_ the affected area with soap
Skin Contact [1][14]
and plenty of water. Seek
medical attention if irritation

develops.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1][5]
upper and lower eyelids. Seek

medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [1]

unconscious person. Seek

immediate medical attention.

Experimental Protocols for Hazard Assessment

Standardized experimental protocols, such as those developed by the Organisation for
Economic Co-operation and Development (OECD), are used to assess the hazards of chemical
substances. The following sections describe the general methodologies for key toxicological
endpoints.

Acute Oral Toxicity (Based on OECD Guideline 401)

This test provides information on the adverse effects that may result from a single oral dose of
a substance.[4]

Methodology:
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e Animal Selection: Healthy young adult rodents (typically rats) are used.[4]

o Dose Administration: The test substance is administered in a single dose by gavage to a
group of fasted animals.

e Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[4]

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.[4]

o Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is
calculated.[4]

Acute Oral Toxicity Testing Workflow (OECD 401)

Observation (14 days)

. A - Clinical Signs
Single Oral Dose Administration e Gross Necropsy

Animal Selection & Acclimatization LD50 Calculation & Hazard Classification

Click to download full resolution via product page

Acute Oral Toxicity Experimental Workflow.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test determines the adverse effects of a single dermal application of a substance.[6][15]
Methodology:

e Animal Selection: Healthy young adult animals (e.qg., rats or rabbits) with intact skin are used.
[16]

e Preparation: The fur is clipped from the dorsal area of the trunk of the test animals.[16]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/product/b1360105?utm_src=pdf-body-img
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/DERMAL-TOXICITY-STUDIES.pdf
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/DERMAL-TOXICITY-STUDIES.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Dose Application: The test substance is applied uniformly over a defined area of the clipped
skin for a 24-hour exposure period.[17][18]

» Observation: Animals are observed for signs of toxicity and skin reactions for at least 14
days.[18]

o Data Analysis: The LD50 is determined.[18]

Acute Dermal Toxicity Testing Workflow (OECD 402)

Animal Preparation
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'

Dermal Application of Substance
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l
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- Skin Reactions
- Systemic Toxicity
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Click to download full resolution via product page

Acute Dermal Toxicity Experimental Workflow.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

This test assesses the health hazards from a single, short-term inhalation exposure to a
chemical.[3][10]
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Methodology:

o Exposure System: A dynamic inhalation exposure system is used to generate a controlled
atmosphere of the test substance.[3]

« Animal Exposure: Animals (typically rats) are exposed to the test substance for a defined
period, usually 4 hours.[3][8]

o Observation: Following exposure, animals are observed for at least 14 days for mortality and
signs of toxicity.[3][8]

o Data Analysis: The LC50 (the concentration in air that is lethal to 50% of the animals) is
calculated.[3]
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Acute Inhalation Toxicity Testing Workflow (OECD 403)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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